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Compound of Interest

Compound Name: (52)-3-oxotetradecenoyl-CoA

Cat. No.: B15545488

(5Z2)-3-Oxotetradecenoyl-CoA: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

(5Z)-3-Oxotetradecenoyl-CoA is a monounsaturated long-chain 3-oxo-fatty acyl-coenzyme A
that has been identified as a metabolite in Escherichia coli.[1] As an intermediate in fatty acid
metabolism, it holds potential significance in understanding bacterial lipid metabolism and for
the development of novel antimicrobial agents. This technical guide provides a detailed
overview of the current, albeit limited, knowledge of (5Z)-3-oxotetradecenoyl-CoA, including
its biochemical properties, presumed metabolic roles, and detailed experimental protocols for
its characterization. This document aims to serve as a foundational resource for researchers
investigating the discovery, characterization, and therapeutic potential of this and similar
molecules.

Introduction

Fatty acid metabolism is a cornerstone of cellular physiology, providing energy, building blocks
for membranes, and signaling molecules. Acyl-coenzyme A (acyl-CoA) thioesters are central
intermediates in these pathways.[2] (5Z)-3-Oxotetradecenoyl-CoA, a 14-carbon
monounsaturated 3-oxoacyl-CoA, is a specific intermediate that, while identified, remains
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largely uncharacterized. Its structure suggests a role in the B-oxidation of unsaturated fatty
acids. Understanding the enzymes that synthesize and degrade this molecule, and its
regulatory functions, could unveil novel aspects of bacterial metabolism and provide new
targets for drug discovery.

Biochemical and Physicochemical Properties

The fundamental properties of (5Z)-3-oxotetradecenoyl-CoA are summarized in Table 1. This
data is primarily derived from computational models and public chemical databases.

Property Value Source
Molecular Formula C35H54N7018P3S-4 [PubChem][1]
Molecular Weight 985.8 g/mol [PubChem][1]

[(2R,3S,4R,5R)-5-(6-
aminopurin-9-yl)-4-hydroxy-2-
[[[[(3R)-3-hydroxy-2,2-
dimethyl-4-o0x0-4-[[3-0x0-3-[2-
[(2)-3-oxotetradec-5-

IUPAC Name ) [PubChem][1]
enoyl]sulfanylethylamino]propy
[Jamino]butoxy]-
oxidophosphoryl]oxy-
oxidophosphorylloxymethyl]ox
olan-3-yl] phosphate

3-0x0-14:1-Delta5-CoA, 3-o0xo-
Synonyms 5-cis-tetradecenoyl-CoA, 3- [PubChem][1]
oxo-(52)-tetradecenoyl-CoA

Charge (at pH 7.3) -4 [PubChem][1]

Presumed Metabolic Role and Signaling Pathways

Based on its structure, (5Z)-3-oxotetradecenoyl-CoA is likely an intermediate in the (3-
oxidation of a C14:1 fatty acid. The "3-ox0" functionality is characteristic of an intermediate that
has undergone hydration and oxidation and is poised for thiolytic cleavage.
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Hypothetical Pathway in Bacterial Fatty Acid B-Oxidation

The diagram below illustrates the presumed position of (5Z)-3-oxotetradecenoyl-CoA within
the B-oxidation pathway in bacteria like E. coli.

Click to download full resolution via product page
Caption: Presumed metabolic pathway of (5Z)-3-oxotetradecenoyl-CoA in [3-oxidation.

Experimental Protocols for Characterization

The following sections provide detailed methodologies for the synthesis, purification, and
characterization of (5Z)-3-oxotetradecenoyl-CoA, adapted from established protocols for
similar molecules.

Chemo-Enzymatic Synthesis

A reliable method for synthesizing acyl-CoA esters involves a chemo-enzymatic approach.
Materials:

o (52)-tetradecenoic acid

e Coenzyme A (CoA-SH)

¢ Acyl-CoA synthetase (e.g., from Pseudomonas sp.)

e ATP

e MgCI2

 Tricine buffer (pH 8.0)
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Protocol:

e Prepare a reaction mixture containing 100 mM Tricine buffer (pH 8.0), 10 mM ATP, 10 mM
MgCl2, and 1 mM CoA-SH.

e Add (52)-tetradecenoic acid to a final concentration of 0.5 mM.

« |nitiate the reaction by adding a purified acyl-CoA synthetase to a final concentration of 1-5
HM.

¢ |ncubate the reaction at 37°C for 2-4 hours.

e Monitor the reaction progress by HPLC, observing the depletion of CoA-SH and the
appearance of the (5Z)-3-oxotetradecenoyl-CoA product peak.

Reaction Setup

(5Z)-tetradecenoic acid

Enzymatic Conversion Analysis
CoA-SH
I
Reaction_Mixture Add Acyl-CoA Synthetase » Incubate (37°C) HPLC Monitoring
| __—
ATP, MgCI2

Buffer (Tricine)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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